2-(Cyclopentylthio)-1-(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)ethanone

• IUPAC Name: 2-cyclopentylsulfanyl-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]ethanone
• InChI: InChI=1S/C18H24FNOS2/c19-16-8-4-3-7-15(16)17-9-10-20(11-12-22-17)18(21)13-23-14-5-1-2-6-14/h3-4,7-8,14,17H,1-2,5-6,9-13H2
• InChI Key: ZAZNVVZCXWRACQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)N2CCC(SCC2)C3=CC=CC=C3F
• Molecular Formula: C18H24FNOS2
• Molecular Weight: 353.5 g/mol

Description

2-(Cyclopentylthio)-1-(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)ethanone is a chemical compound that belongs to the thiazepane family. It is a potent and selective inhibitor of the reuptake of serotonin and norepinephrine, making it a potential candidate for the treatment of depression and anxiety disorders.

Scientific Research Applications

• Anticandidal Activity and Cytotoxicity : A study by Kaplancıklı et al. (2014) explored the synthesis of various ethanone derivatives and their anticandidal activity. They found that some of these compounds exhibited potent anticandidal agents with weak cytotoxicities (Kaplancıklı et al., 2014).

• Biological Activities of Substituted Thiophenes : Nagaraju et al. (2018) discussed the importance of substituted thiophenes in pharmaceuticals and material science due to their diverse biological activities and applications in thin-film transistors, chemical sensors, and solar cells (Nagaraju et al., 2018).

• Antimycobacterial Evaluation : A study by Ponnuchamy et al. (2014) synthesized novel hybrid arylidene thiazolidine-2,4-diones, which displayed moderate to good antimycobacterial activity against Mycobacterium tuberculosis (Ponnuchamy et al., 2014).

• Antituberculosis and Cytotoxicity Studies : Chitra et al. (2011) synthesized 3-heteroarylthioquinoline derivatives and evaluated their in vitro antituberculosis activity. Some compounds were found to be active against Mycobacterium tuberculosis with minimal cytotoxic effects (Chitra et al., 2011).

• Synthesis and Anticancer Evaluation : Mahmoud et al. (2021) explored the synthesis of thiazole derivatives as potential anti-breast cancer agents, demonstrating promising activities against tumor cells (Mahmoud et al., 2021).

• Synthesis of Novel Sulfanyl Derivatives : Sarac et al. (2020) focused on the synthesis of novel sulfanyl derivatives, which exhibited significant high antioxidant activity (Sarac et al., 2020).